Cas no 1000339-45-6 (Butyl 2,2-difluorobutanoate)

• Product Name: Butyl 2,2-difluorobutanoate
• CAS No: 1000339-45-6
• MF: C₈H₁₄F₂O₂
• MW: 180.192369937897
• CID: 1040083
• PubChem ID: 55266583
• Update Time: 2025-04-20

Butyl 2,2-difluorobutanoate Chemical and Physical Properties

Names and Identifiers

• Butyl 2,2-difluorobutanoate
• AK-88287
• ANW-67384
• CTK8C1861
• KB-251139
• MolPort-020-007-180
• PubChem10716
• DB-342505
• NAFILWBUFIKBOF-UHFFFAOYSA-N
• DTXSID50717176
• 1000339-45-6
• butyl2,2-difluorobutanoate
• AKOS006311622

• MDL： MFCD09954718
• Inchi： 1S/C8H14F2O2/c1-3-5-6-12-7(11)8(9,10)4-2/h3-6H2,1-2H3
• InChI Key： NAFILWBUFIKBOF-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCCCC)(CC)F

Computed Properties

• Exact Mass: 180.09618601g/mol
• Monoisotopic Mass: 180.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų